Cas no 75731-43-0 (Marcfortine A)

Marcfortine A is a macrocyclic alkaloid isolated from Penicillium species, recognized for its anthelmintic properties. This compound exhibits potent activity against parasitic nematodes, making it a subject of interest in veterinary and agricultural research. Its unique tetracyclic structure contributes to its mechanism of action, which involves disrupting neuromuscular function in target organisms. Marcfortine A is characterized by high selectivity and efficacy, reducing the likelihood of resistance development. The compound is typically studied in purified form for biochemical applications, with research focusing on its potential as a lead structure for novel antiparasitic agents. Stability and solubility profiles are favorable for experimental use in controlled settings.

Marcfortine A structure

Product Name:Marcfortine A

CAS No:75731-43-0

MF:C₂₈H₃₅N₃O₄

MW:477.595207452774

CID:572041

PubChem ID:10983639

Update Time:2025-06-08

Marcfortine A Chemical and Physical Properties

Names and Identifiers

- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione,6',7',8',9',10',10'a-hexahydro-1',1',4,4,12'-pentamethyl-,(2'R,3'aS,9'aS,10'aS)-
- MARCFORTINE A
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quin...
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione,6',7'
- AC1L8UY4
- AC1Q3XTS
- AG-H-01966
- Alkaloid from Penicillium roqueforti
- CTK8G0750
- From Penicillium roqueforti
- NSC324645
- NSC-324645
- 75731-43-0
- DTXSID90997132
- 9-Hydroxy-1',1',4,4,12'-pentamethyl-6',7',8',9',10',10'a-hexahydro-1'H,3'H,4H,4'H-spiro[1,4-dioxepino[2,3-g]indole-8,2'-[3a,9a](epiminomethano)cyclopenta[b]quinolizin]-11'-one
- Nb-Methylmarcfortine
- Marcfortine A, (-)-
- ZK3WQT3M9Z
- AKOS040754801
- CHEBI:208655
- (1'S,8R,8'S,10'S)-4,4,11',11',14'-Pentamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,12'-3,14-diazatetracyclo[6.5.2.01,10.03,8]pentadecane]-9,15'-dione
- CHEMBL4986838
- (2'R,3'aS,9'aS,10'aS)-6',7',8',9',10',10'a-Hexahydro-1',1',4,4,12'-pentamethylspiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione
- (-)-Marcfortine A
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione, 6',7',8',9',10',10'a-hexahydro-1',1',4,4,12'-pentamethyl-, (2'R,3'aS,9'aS,10'aS)-
- [2'R-(2'alpha,3'aalpha,9'aalpha,10'aalpha)]-6',7',8',9',10',10'a-Hexahydro-1',1',4,4,12'-pentamethylspiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione
- HY-126638
- CS-0106473
- Marcfortine A
- Inchi： 1S/C28H35N3O4/c1-24(2)11-13-34-21-18(35-24)9-8-17-20(21)29-22(32)28(17)15-27-16-31-12-7-6-10-26(31,23(33)30(27)5)14-19(27)25(28,3)4/h8-9,11,13,19H,6-7,10,12,14-16H2,1-5H3,(H,29,32)/t19-,26-,27+,28+/m0/s1
- InChI Key： KYKUTNUWXQVSSU-ZALBMCOMSA-N
- SMILES： O=C1[C@@]23CCCCN2C[C@@]2(C[C@@]4(C(NC5C6=C(C=CC4=5)OC(C)(C)C=CO6)=O)C(C)(C)[C@@H]2C3)N1C

Computed Properties

Exact Mass: 477.26300
Monoisotopic Mass: 477.26275661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 0
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.1Å²
XLogP3: 2.8

Experimental Properties

Density: 1.33
Boiling Point: 660.6°C at 760 mmHg
Flash Point: 353.3°C
Refractive Index: 1.658
PSA: 71.11000
LogP: 3.83910

Marcfortine A Pricemore >>

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TRC	M197305-1mg	Marcfortine A	75731-43-0		1mg	$397.00	2023-05-18
TRC	M197305-2.5mg	Marcfortine A	75731-43-0		2.5mg	$781.00	2023-05-18
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SHENG KE LU SI SHENG WU JI SHU	sc-202222-1 mg	Marcfortine A,	75731-43-0	>99%	1mg	￥2,662.00	2023-07-11
BioAustralis	BIA-M1103-1 mg	Marcfortine A	75731-43-0	>95%byHPLC	1mg	$371.00	2023-08-24
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